4-[(5Z)-5-[(2-methylphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]butanoic acid

• IUPAC Name: 4-[(5Z)-5-[(2-methylphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]butanoic acid
• InChI: InChI=1S/C15H15NO3S2/c1-10-5-2-3-6-11(10)9-12-14(19)16(15(20)21-12)8-4-7-13(17)18/h2-3,5-6,9H,4,7-8H2,1H3,(H,17,18)/b12-9-
• InChI Key: MBJMAXNUMDAXBN-XFXZXTDPSA-N
• Canonical SMILES: CC1=CC=CC=C1C=C2C(=O)N(C(=S)S2)CCCC(=O)O
• Isomeric SMILES: CC1=CC=CC=C1/C=C\2/C(=O)N(C(=S)S2)CCCC(=O)O
• Molecular Formula: C15H15NO3S2
• Molecular Weight: 321.4 g/mol

Description

4-[(5Z)-5-[(2-methylphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]butanoic acid is a useful research compound. Its molecular formula is C15H15NO3S2 and its molecular weight is 321.41. The purity is usually 95%.
BenchChem offers high-quality 4-[(5Z)-5-[(2-methylphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]butanoic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-[(5Z)-5-[(2-methylphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]butanoic acid including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Chemistry and Synthesis

The compound is related to the 4-thiazolidinone class, which has been extensively studied for its wide spectrum of biological activities. Thiazolidinones are a significant group of heterocyclic compounds containing sulfur and nitrogen, which have shown a diverse range of biological potentials. This class of compounds is known for its versatility in chemical synthesis and applications in medicinal chemistry due to its capacity to act as a scaffold for producing various biologically active derivatives. In particular, the synthesis approaches for thiazolidinone derivatives have been developed to enhance their pharmacological properties, making them promising candidates for drug development. The literature highlights the importance of structural modifications at different positions of the thiazolidinone nucleus to achieve desired biological activities, demonstrating the compound's relevance in the synthesis of novel therapeutic agents (ArunlalV., Vandana, & Biju, 2015).